Cas no 93362-22-2 (1H-Pyrrole, 3-octadecyl-)
1H-Pyrrole, 3-octadecyl- structure
Product Name:1H-Pyrrole, 3-octadecyl-
CAS No:93362-22-2
MF:C22H41N
MW:319.567646741867
CID:752731
PubChem ID:14890918
Update Time:2025-04-19
1H-Pyrrole, 3-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 3-octadecyl-
- 3-octadecyl-1H-pyrrole
- 3-octadecyl pyrrole
- SCHEMBL1532365
- DTXSID80565026
- 93362-22-2
-
- Inchi： 1S/C22H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-20-23-21-22/h19-21,23H,2-18H2,1H3
- InChI Key： GNRWJLDIWSTMMT-UHFFFAOYSA-N
- SMILES： N1C=CC(=C1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 319.323900312g/mol
- Monoisotopic Mass: 319.323900312g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.2
- Topological Polar Surface Area: 15.8Ų
1H-Pyrrole, 3-octadecyl- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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